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Pharmacological Profile

The table below summarizes the key receptor selectivity and potency (EC₅₀) data for (Phe²,Orn⁸)-

Oxytocin, which is critical for experimental design.

Receptor / Assay Species EC₅₀ Value Activity

V1a Vasopressin Receptor Human 0.27 nM Agonist [1]

V1a Vasopressin Receptor Rat 0.12 nM Agonist [1]

V1b Vasopressin Receptor Human 25 nM Agonist [1]

V2 Vasopressin Receptor Human 155 nM Agonist [1]

Oxytocin Receptor Human >10,000 nM Negligible [1]

Rabbit Epididymis Contractility Rabbit 280 nM Agonist (Functional) [1]

This profile shows the compound has high selectivity for the V1a receptor over V2 and oxytocin

receptors, though researchers should note its potential to also activate V1b receptors depending on

concentration [1].
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Sourcing the Compound

(Phe²,Orn⁸)-Oxytocin is offered by several biochemical suppliers for research purposes. The table below lists

some available sources.

Supplier Catalog Number Available Sizes

MedChemExpress HY-P4678 1 mg, 5 mg, 10 mg [1]

4adi.com SP-100085-5 5 mg [2]

LabCart E-PP-0270 100 mg [3]

Cymit Quimica T76629 Information on website [4]

When procuring the compound, always verify the peptide's purity, amino acid sequence (Cys-Phe-Ile-Gln-

Asn-Cys-Pro-Orn-Gly-NH₂), and the presence of the disulfide bridge (Cys1-Cys6) with the supplier [1]

[2].

Experimental Application Notes

Receptor Signaling and Functional Assays

(Phe²,Orn⁸)-Oxytocin activates V1a and V1b receptors, which are G-protein coupled receptors (GPCRs) that

primarily signal through Gαq proteins [5] [6]. Activation stimulates phospholipase C (PLC), leading to the

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG), which in turn mobilize intracellular

calcium and activate protein kinase C, respectively [6].
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Sample Protocol: Intracellular Calcium Mobilization Assay This is a common method to measure

functional activity at the V1a receptor.

Cell Preparation: Use cells expressing the recombinant or endogenous V1a receptor (e.g., HEK293

cells for recombinant receptors [1]).
Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered

solution for 30-60 minutes at 37°C.
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Agonist Application: Prepare serial dilutions of (Phe²,Orn⁸)-Oxytocin in an assay buffer. A suggested

starting concentration range is from 0.01 nM to 1000 nM.
Measurement: Using a fluorescent plate reader or imaging system, add the peptide to the cells and

immediately measure the change in fluorescence intensity (excitation ~494 nm, emission ~516 nm).
Data Analysis: Plot the peak fluorescence response against the logarithm of the peptide

concentration. Use non-linear regression to calculate the EC₅₀ value [1].

Tissue Bioassays

The compound can be used in isolated tissue preparations to study physiologically relevant responses.

Rabbit Epididymis Contractility: As characterized, (Phe²,Orn⁸)-Oxytocin induces sustained
contractions in this tissue with an EC₅₀ of 280 nM [1].

Rat Vasopressor Activity: The compound's activity can be assessed in vivo or in ex vivo vascular
preparations to study its pressor effects mediated by V1a receptors on vascular smooth muscle [6].

Sample Protocol: Isolated Tissue Bath Experiment

Tissue Setup: Mount a suitable tissue, such as a ring of rat aorta or a segment of rabbit epididymis,
in an organ bath containing oxygenated physiological salt solution (e.g., Krebs-Henseleit solution)

maintained at 37°C.
Tension Measurement: Connect the tissue to an isometric force transducer to record changes in

tension.
Cumulative Dosing: After an equilibration period, add cumulative concentrations of (Phe²,Orn⁸)-

Oxytocin to the bath (e.g., from 1 nM to 1000 nM), allowing the response to plateau at each dose
before adding the next.

Data Calculation: Express the contractile force as a percentage of the maximum response induced
by a reference agonist (e.g., AVP). Generate a concentration-response curve to determine the EC₅₀
[1].

Handling and Storage Guidelines

Aspect Recommendation

Physical
Form

Lyophilized or solid, white to off-white powder [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://pmc.ncbi.nlm.nih.gov/articles/PMC3490377/
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.smolecule.com/products/s12877437?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Recommendation

Solubility Soluble to at least 50 mM in DMSO (hygroscopic; use freshly opened DMSO) [1].

Stock
Solution

Prepare stock solutions in DMSO at a high concentration (e.g., 1-10 mM). Aliquot to

avoid repeated freeze-thaw cycles [1].

Storage Powder: Store desiccated at -20°C or -80°C for long-term stability. Stock Solution:

Store aliquots at -80°C for up to 6 months or -20°C for 1 month [1].

Working
Dilution

Dilute the stock solution into an appropriate aqueous assay buffer immediately before

use.

Critical Considerations for Researchers

Receptor Selectivity: While highly selective for V1a over OT and V2 receptors, be cautious of its

potential cross-activity at the V1b receptor, especially at higher concentrations (low nanomolar
range) [1]. Include control experiments with selective V1b antagonists if this is a concern.

Species Differences: The peptide's potency can vary between species, as shown in the
pharmacological profile. Always consult data relevant to your experimental model [1] [6].

Solvent Controls: When using DMSO for stock solutions, ensure the final concentration in the assay
is low enough (typically <0.1%) to avoid solvent-induced effects on cells or tissues. Include vehicle

controls.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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